![molecular formula C22H23N3O3 B5577102 N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-3-(1H-pyrazol-1-ylmethyl)benzamide](/img/structure/B5577102.png)
N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-3-(1H-pyrazol-1-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-3-(1H-pyrazol-1-ylmethyl)benzamide is a useful research compound. Its molecular formula is C22H23N3O3 and its molecular weight is 377.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 377.17394160 g/mol and the complexity rating of the compound is 517. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Conductive Polymers for Methotrexate Sensing : Abdel-Rahman et al. (2023) explored the synthesis of conductive aromatic polyamides used for modifying electrodes. These electrodes were utilized for electrochemical detection of the methotrexate anticancer drug, highlighting the compound's role in the development of sensitive drug detection technologies (Abdel-Rahman, El-said, Sayed, & Abdel-Wahab, 2023).
Biological Activities
- Glucocorticoid Receptor Binding : Madauss et al. (2008) studied a similar compound, amino-pyrazole 2,6-dichloro-N-ethyl benzamide, which acted as a selective GR agonist. This research provides insights into how related compounds can interact with specific receptors, influencing cell signaling and potentially therapeutic effects (Madauss et al., 2008).
- Anticancer, Anti-HCV, and Anti-Inflammatory Properties : Küçükgüzel et al. (2013) synthesized a series of derivatives with potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This demonstrates the diverse biological activities that can be exhibited by compounds related to N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-3-(1H-pyrazol-1-ylmethyl)benzamide (Küçükgüzel et al., 2013).
Chemical Properties and Synthesis Techniques
- Catalyst-Free Synthesis : Liu et al. (2014) reported the catalyst-free synthesis of N-(1,7-Dioxotetrahydropyrazolo[1,2-a]pyrazol-2-yl)benzamide derivatives. This method emphasizes the importance of developing efficient and environmentally friendly synthetic routes for such compounds (Liu, Xu, Sun, Lu, & Guo, 2014).
Antiviral Applications
- Antiavian Influenza Virus Activity : Hebishy et al. (2020) synthesized benzamide-based 5-aminopyrazoles showing significant anti-influenza A virus activity. This research highlights the potential application of similar compounds in developing antiviral drugs, especially against challenging viral strains like H5N1 (Hebishy, Salama, & Elgemeie, 2020).
Future Directions
Properties
IUPAC Name |
N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-3-(pyrazol-1-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O3/c1-16(18-7-8-20-21(14-18)28-12-4-11-27-20)24-22(26)19-6-2-5-17(13-19)15-25-10-3-9-23-25/h2-3,5-10,13-14,16H,4,11-12,15H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLFDUELDGGDVSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=C(C=C1)OCCCO2)NC(=O)C3=CC=CC(=C3)CN4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.